![molecular formula C22H44N2O B148177 1-(Hydroxyethyl)-2-(heptadecyl)imidazoline CAS No. 95-19-2](/img/structure/B148177.png)
1-(Hydroxyethyl)-2-(heptadecyl)imidazoline
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Overview
Description
1-(Hydroxyethyl)-2-(heptadecyl)imidazoline, also known as HEHI, is a synthetic surfactant that has been widely used in various scientific research applications. It is a cationic surfactant that has been found to have excellent properties such as surface activity, emulsification, and solubilization.
Scientific Research Applications
Corrosion Inhibition
1-(Hydroxyethyl)-2-(heptadecyl)imidazoline and its derivatives have been extensively studied for their effectiveness as corrosion inhibitors. For instance, Wahyuningrum et al. (2008) synthesized imidazoline derivative compounds and evaluated their corrosion inhibition properties on carbon steel in a NaCl solution. They found that certain compounds, including those with heptadec-8-enyl and hydroxyethyl substituents, demonstrated effective corrosion inhibition towards carbon steel, indicating potential applications in industries like oilfield mining and metal processing (Wahyuningrum et al., 2008).
Surface Activity and Industrial Applications
Ruzic and Petrović (2002) confirmed the reaction pathway for synthesizing 1-(stearamidoethyl)-2-heptadecyl-2-imidazoline, a compound closely related to this compound. This compound, particularly after quaternization, finds applications in various products such as lubricants, detergents, shampoos, softeners, and cosmetics. The study emphasizes the compound's surface-active properties, making it valuable in a range of industrial and household applications (Ruzic & Petrović, 2002).
Molecular Modeling in CO2 Corrosion
Liu et al. (2010) conducted a molecular modeling study on the inhibition performance of imidazolines, including 1-hydroxyethyl-2-heptadecylimidazoline, for mild steel in CO2 corrosion. Their research provided insights into the effectiveness of these compounds in preventing corrosion, supporting their application in industries where metal preservation is critical (Liu et al., 2010).
Antifungal Activity
West and Wolf (1955) investigated the mechanism of action of 2-heptadecyl-2-imidazoline, a fungicide structurally similar to this compound. Their study suggested that its effectiveness could be attributed to interference with the synthesis of certain biological compounds, indicating potential use in agriculture and fungicide development (West & Wolf, 1955).
properties
CAS RN |
95-19-2 |
---|---|
Molecular Formula |
C22H44N2O |
Molecular Weight |
352.6 g/mol |
IUPAC Name |
2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol |
InChI |
InChI=1S/C22H44N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-23-18-19-24(22)20-21-25/h25H,2-21H2,1H3 |
InChI Key |
QJEBJKXTNSYBGE-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCCCC1=NCCN1CCO |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC1=NCCN1CCO |
Other CAS RN |
95-19-2 28832-11-3 |
physical_description |
Heptadecyl hydroxyethylimidazoline is a cream-colored solid chunks. (NTP, 1992) |
Pictograms |
Corrosive; Irritant; Health Hazard; Environmental Hazard |
solubility |
less than 1 mg/mL at 72° F (NTP, 1992) |
synonyms |
Miramine GS |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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